Cas no 32376-01-5 (Methacrylonitrile-d5)

• Product Name: Methacrylonitrile-d5
• CAS No: 32376-01-5
• MF: C₄H₅N
• MW: 72.1200091838837
• CID: 293589
• Update Time: 2023-08-02

Methacrylonitrile-d5 Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile-3,3-d2,2-(methyl-d3)- (9CI)
• 3,3-dideuterio-2-(trideuteriomethyl)prop-2-enenitrile
• METHACRYLONITRILE, [D5]
• Methacrylonitrile-d5
• perdeuterio-methacrylonitrile

• Inchi： 1S/C4H5N/c1-4(2)3-5/h1H2,2H3/i1D2,2D3
• InChI Key： GYCMBHHDWRMZGG-KPAILUHGSA-N
• SMILES： N#C/C(=C(/[2H])\[2H])/C([2H])([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 83.1
• XLogP3: 0.7
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 0.86 g/mL at 25 °C(lit.)
• Melting Point: −35.8 °C(lit.)
• Boiling Point: 90-92 °C(lit.)
• Flash Point: 12 °C
• Refractive Index: n20/D 1.399(lit.)

Methacrylonitrile-d5 Security Information

• Hazardous Material transportation number：UN 3079 3/PG 1
• Hazard Category Code： 11-23/24/25-43
• Safety Instruction： 9-16-18-29-45
• Hazardous Material Identification：